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Compound of Interest

Compound Name: 5-Bromo-2-furaldehyde

Cat. No.: B032451 Get Quote

Technical Guide: Physical Properties of 5-
Bromo-2-furaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the key physical properties of 5-Bromo-2-
furaldehyde (CAS No. 1899-24-7), a crucial intermediate in organic and medicinal chemistry.

The data presented is essential for its application in the synthesis of pharmaceuticals,

agrochemicals, and other fine chemicals.

Core Physical Properties
The melting and boiling points are critical parameters for the purification, handling, and reaction

setup involving 5-Bromo-2-furaldehyde. These properties are summarized below.
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Physical Property Value Notes

Melting Point 80-85 °C[1][2][3]

The range suggests the typical

purity of commercially

available substance.

82-85 °C[4][5][6]
Often cited in literature and by

suppliers.

84 °C[7]
A specific value reported by

one supplier.

80-84 °C[8]
A slightly different range

provided by another supplier.

Boiling Point
112 °C @ 16 mmHg[4][5][6][7]

[8]

Boiling point determined under

reduced pressure to prevent

decomposition.

201 °C[1]
Likely the boiling point at

atmospheric pressure.

Experimental Protocols
While specific experimental procedures for the determination of these physical properties for 5-
Bromo-2-furaldehyde are not detailed in the readily available literature, standard organic

chemistry laboratory techniques are employed. The values are typically confirmed after

synthesis and purification.

General Protocol for Melting Point Determination
The melting point of 5-Bromo-2-furaldehyde, a crystalline solid, is determined using a

capillary melting point apparatus.

Sample Preparation: A small amount of dry, purified 5-Bromo-2-furaldehyde is finely

powdered and packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus.
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Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The melting range is recorded from the temperature at which the first drop of

liquid appears to the temperature at which the entire solid has melted into a clear liquid. A

narrow melting range is indicative of high purity.

General Protocol for Boiling Point Determination under
Reduced Pressure
Given that many organic compounds decompose at their atmospheric boiling points, the boiling

point of 5-Bromo-2-furaldehyde is determined by vacuum distillation.

Apparatus Setup: A distillation apparatus, including a distillation flask, a condenser, a

receiving flask, and a connection to a vacuum pump with a manometer, is assembled. A

small quantity of the purified liquid 5-Bromo-2-furaldehyde is placed in the distillation flask

along with boiling chips.

Evacuation: The system is evacuated to the desired pressure, for instance, 16 mmHg.

Heating: The distillation flask is gently heated.

Observation: The temperature is recorded when the liquid boils and a steady stream of

condensate is collected in the receiving flask. This temperature is the boiling point at that

specific pressure.

Workflow Visualization
The following diagram illustrates a general workflow for the synthesis, purification, and physical

characterization of a chemical intermediate like 5-Bromo-2-furaldehyde.
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Caption: Workflow for Synthesis and Physical Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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